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Introduction

TVB-3166 is an orally available, potent, and selective small-molecule inhibitor of Fatty Acid
Synthase (FASN), a key enzyme in the de novo lipogenesis pathway.[1][2] Overexpression of
FASN is a hallmark of many human cancers and is associated with tumor progression,
metastasis, and poor patient prognosis.[2][3] This technical guide provides a comprehensive
overview of the preclinical studies and findings for TVB-3166, focusing on its mechanism of
action, anti-tumor activity, and effects on key signaling pathways. The information is intended
for researchers, scientists, and drug development professionals engaged in oncology and
metabolic disease research.

Core Findings and Quantitative Data

TVB-3166 has demonstrated significant anti-tumor activity in a wide range of preclinical
models. Its primary mechanism of action is the inhibition of FASN, which leads to a depletion of
cellular palmitate, a critical component for membrane synthesis, energy storage, and protein
modification.[2][4] This disruption of lipid metabolism selectively induces apoptosis in cancer
cells while having minimal effect on normal cells.[2]

Table 1: In Vitro Activity of TVB-3166
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Cell Line/Assay

Parameter Value . Reference
Condition
Biochemical FASN Cell-free biochemical
42 nM [1]
IC50 assay
Cellular Palmitate
) 81 nM Cellular assay [1]
Synthesis IC50
Cellular Viability IC50 Non-small-cell lung
0.10 uMm [1]

(CALU-6)

tumor cells

Tumor Model Dosing Regimen Outcome Reference
] Dose-dependent
Various human cancer ~ 30-100 mg/kg/day, o
inhibition of tumor [1]

xenografts oral gavage

growth

Non-small-cell lung 60 mg/kg/day, oral

cancer PDX gavage

Significant tumor

N [4]
growth inhibition

Mechanism of Action and Signaling Pathways

The anti-tumor effects of TVB-3166 extend beyond simple inhibition of lipogenesis. Preclinical

studies have revealed that FASN inhibition by TVB-3166 modulates critical oncogenic signaling

pathways.

PIBK-AKT-mTOR Pathway

TVB-3166 treatment has been shown to inhibit the PISBK-AKT-mTOR pathway, a central
regulator of cell growth, proliferation, and survival.[2] This is evidenced by reduced

phosphorylation of key downstream effectors of this pathway.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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